Cas no 389073-58-9 (N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide)

• Product Name: N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide
• CAS No: 389073-58-9
• MF: C₁₅H₁₁FN₄O₂S₃
• MW: 394.466841936111
• CID: 6074563
• PubChem ID: 4151455
• Update Time: 2025-07-17

N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide
• N-[5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• AKOS024577069
• HMS1416B16
• F0509-3983
• F0417-0928
• N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• 389073-58-9
• IFLab1_001446
• SR-01000006004-1
• SR-01000006004
• N-(5-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C15H11FN4O2S3/c16-9-4-1-2-5-10(9)17-12(21)8-24-15-20-19-14(25-15)18-13(22)11-6-3-7-23-11/h1-7H,8H2,(H,17,21)(H,18,19,22)
• InChI Key： QNEQSEAWIJVWTR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2=CC=CS2)=O)S1)CC(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 394.00281729g/mol
• Monoisotopic Mass: 394.00281729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide

Comprehensive Overview of N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide (CAS 389073-58-9)

In the realm of organic chemistry and pharmaceutical research, N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide (CAS 389073-58-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its intricate molecular architecture, combines a thiadiazole ring with a thiophene backbone, linked via a sulfanyl bridge. Such structural motifs are often associated with diverse biological activities, making this compound a subject of interest in drug discovery and material science.

The 2-fluorophenyl moiety in N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide introduces electron-withdrawing properties, which can influence the compound's reactivity and binding affinity. Researchers have explored its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders. The presence of the carboxamide group further enhances its ability to form hydrogen bonds, a critical feature for molecular recognition in biological systems.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like CAS 389073-58-9. Machine learning models often prioritize molecules with hybrid heterocyclic systems due to their versatility and drug-like properties. This aligns with the growing demand for precision medicine and targeted therapies, where N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide could play a pivotal role. Its structural complexity also makes it a candidate for computational chemistry studies, such as molecular docking and QSAR analyses.

From a synthetic perspective, the preparation of N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and thioether formation. These processes require careful optimization to achieve high yields and purity, topics frequently searched by chemists in organic synthesis forums and academic databases. The compound's stability under various pH conditions and solubility profiles are also critical parameters for its potential formulation in pharmaceutical applications.

Environmental and green chemistry considerations are increasingly relevant in the discussion of CAS 389073-58-9. Researchers are investigating sustainable synthetic routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing practices, a topic frequently queried in scientific search engines.

In summary, N-5-({(2-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylthiophene-2-carboxamide represents a fascinating case study at the intersection of medicinal chemistry, computational biology, and sustainable synthesis. Its structural elegance and functional diversity continue to inspire innovations across multiple scientific disciplines, addressing both fundamental research questions and real-world challenges in healthcare and materials science.